Cas no 1337146-50-5 (6-Bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 6-Bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1337146-50-5
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• MDL: MFCD20464273
• CID: 5149291
• Update Time: 2025-11-01

6-Bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine
• Y13109
• 6-BROMO-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• 1-Naphthalenamine, 6-bromo-1,2,3,4-tetrahydro-7-methyl-

• MDL： MFCD20464273
• Inchi： 1S/C11H14BrN/c1-7-5-9-8(6-10(7)12)3-2-4-11(9)13/h5-6,11H,2-4,13H2,1H3
• InChI Key： XIUZFEFTRXPSJN-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC2=C(C=1)CCCC2N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-Bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine

Comprehensive Overview of 6-Bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 1337146-50-5)

6-Bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 1337146-50-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of tetrahydronaphthalene derivatives, which are widely studied for their potential applications in drug discovery and material science. The presence of a bromo and methyl substituent on the naphthalene ring makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for 6-Bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine has increased, particularly in the field of medicinal chemistry. Researchers are exploring its role as a building block for central nervous system (CNS) therapeutics, given its structural similarity to bioactive molecules. The compound's CAS No. 1337146-50-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Additionally, its potential applications in catalysis and organic synthesis have made it a subject of interest for chemists worldwide.

One of the key reasons for the popularity of 6-Bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine is its versatility. It can undergo various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern synthetic chemistry. These reactions enable the introduction of diverse functional groups, making the compound a cornerstone in the development of novel pharmaceuticals and agrochemicals. The compound's CAS No. 1337146-50-5 is often associated with high-purity standards, ensuring reliable results in research settings.

The synthesis of 6-Bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine involves multi-step processes, including halogenation and reductive amination. These methods are optimized to achieve high yields and purity, which are critical for industrial-scale production. Recent advancements in green chemistry have also influenced the synthesis protocols, with a focus on reducing waste and improving sustainability. This aligns with the broader trend of environmentally friendly chemical production, a topic frequently discussed in scientific forums.

Another area where 6-Bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine shows promise is in the development of fluorescent probes and imaging agents. Its aromatic structure and ability to form stable complexes with metals make it suitable for applications in bioimaging and diagnostics. Researchers are investigating its potential in detecting biomarkers for diseases, a hot topic in precision medicine. The compound's CAS No. 1337146-50-5 is often cited in patents and publications related to these cutting-edge technologies.

In conclusion, 6-Bromo-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 1337146-50-5) is a multifaceted compound with broad applications in pharmaceuticals, material science, and biotechnology. Its unique chemical properties and adaptability make it a valuable asset in research and industrial processes. As the scientific community continues to explore its potential, the compound is expected to play a pivotal role in advancing innovative technologies and therapeutic solutions.